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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411

Technical Support Center: Disperse Red 11

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for the purity analysis and purification of Disperse Red 11.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 11 and what are its key properties?
Disperse Red 11, also known as 1,4-diamino-2-methoxyanthraquinone, is an anthraquinone-
based dye.[1] It is characterized by its vibrant red color, attributed to its planar anthraquinone

core substituted with amino and methoxy groups.[1] It is sparingly soluble in water but shows
moderate solubility in organic solvents like ethanol and acetone.[1][2]

Table 1: Physicochemical Properties of Disperse Red 11
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Property Value Reference
CAS Number 2872-48-2 [2]
Molecular Formula C15H12N203

Molecular Weight 268.27 g/mol

Melting Point 242 °C

Appearance Black powder

Solubility in Water 693.4 pg/L (25 °C)

Q2: What are the common impurities found in commercial Disperse Red 11?

Commercial Disperse Red 11 may contain impurities stemming from its synthesis process.
The manufacturing of Disperse Red 11 involves the condensation of 1-Amino-4-bromo-9,10-
dioxo-9,10-dihydroanthracene-2-sulfonic acid and 4-Methylbenzenesulfonamide, followed by
hydrolysis and methylation. Potential impurities could include unreacted starting materials,
intermediates, and byproducts from side reactions. For high-purity applications, it is crucial to
purify the commercial dye.

Q3: What analytical techniques are recommended for the purity analysis of Disperse Red 11?

The primary recommended techniques for assessing the purity of Disperse Red 11 are High-
Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC). UV-Vis
spectrophotometry can also be used for quantitative analysis and to monitor purification
progress.

Purity Analysis and Purification Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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